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Compound of Interest

Compound Name: N-(2-bromophenethyl)acetamide

CAS No.: 74315-08-5

Cat. No.: B2919567 Get Quote

Compound Name: N-(2-bromophenethyl)acetamide Synonyms: N-[2-(2-

bromophenyl)ethyl]acetamide; N-Acetyl-2-bromophenethylamine CAS Registry Number:74315-

08-5 Molecular Formula:

Molecular Weight: 242.11 g/mol SMILES:CC(=O)NCCC1=CC=CC=C1Br

Core Significance: N-(2-bromophenethyl)acetamide serves as a critical "pivot" intermediate in

heterocyclic chemistry. It functions as a bifunctional scaffold:

Electrophilic Cyclization Precursor: The amide carbonyl oxygen acts as a nucleophile in

Bischler-Napieralski reactions to form dihydroisoquinolines.

Transition Metal Substrate: The ortho-bromide provides a handle for Palladium-catalyzed

intramolecular C-H activation (Heck-type cyclizations) to generate indole or isoquinoline

cores.

Part 2: Synthetic Protocol (The "How")
Objective: Synthesis of N-(2-bromophenethyl)acetamide via Nucleophilic Acyl Substitution.

Reagents:

Substrate: 2-Bromophenethylamine (CAS 6531-48-2)

Acylating Agent: Acetic Anhydride (
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) or Acetyl Chloride (

)

Base: Triethylamine (

) or Pyridine (to scavenge acid)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

2-bromophenethylamine (1.0 equiv) in anhydrous DCM (0.2 M concentration).

Base Addition: Add Triethylamine (1.2 equiv). The solution may warm slightly; cool to 0°C

using an ice-water bath to control reaction kinetics and minimize diacetylation side products.

Acylation: Dropwise add Acetic Anhydride (1.1 equiv) over 15 minutes.

Criticality: Slow addition prevents localized overheating and ensures selectivity for the

primary amine over potential secondary interactions.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours.

Validation: Monitor via TLC (SiO2, 50% EtOAc/Hexanes). The starting amine (polar, stays

near baseline) should disappear, replaced by the less polar amide (

).

Workup: Quench with saturated aqueous

to neutralize excess acid. Extract with DCM (3x). Wash combined organics with 1M HCl (to
remove unreacted amine/pyridine) and then Brine.

Purification: Dry over

, filter, and concentrate in vacuo. Recrystallize from EtOAc/Hexanes if necessary to obtain a
white to off-white solid.
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Data Summary Table:

Parameter Specification

Appearance White to off-white crystalline solid

Yield (Typical) 85–95%

Melting Point
~68–72°C (Typical for class; verify

experimentally)

1H NMR (CDCl3)

~2.0 (s, 3H,

), 2.9 (t, 2H, benzylic), 3.5 (q, 2H,

), 5.8 (br s, NH), 7.0-7.6 (m, 4H, Ar-H)

Part 3: Reaction Mechanisms & Visualization
Diagram 1: Synthesis Logic & Mechanism
This diagram illustrates the transformation from the amine to the amide, highlighting the

nucleophilic attack.[1]
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Caption: Nucleophilic acyl substitution pathway converting the primary amine to the target

acetamide.

Part 4: Downstream Applications (The "Why")
The utility of CAS 74315-08-5 lies in its ability to close the ring, forming nitrogen heterocycles

found in alkaloids.
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Bischler-Napieralski Cyclization
Reagent:

or

in refluxing toluene/acetonitrile.

Mechanism: Dehydration of the amide to an imidoyl chloride, followed by intramolecular

electrophilic aromatic substitution.

Product: 1-Methyl-3,4-dihydroisoquinoline derivative.

Note: The bromine atom remains intact, allowing for further functionalization (e.g., Suzuki

coupling) after ring closure.

Intramolecular Heck Reaction
Catalyst:

, Phosphine Ligand (

), Base (

).

Mechanism: Oxidative addition of Pd into the C-Br bond, followed by migratory insertion into

the pendant amide/alkene (if modified) or direct C-H activation.

Significance: Provides rapid access to indole or isoquinoline scaffolds depending on specific

conditions and linker length.

Diagram 2: Cyclization Pathways
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Caption: Divergent synthetic utility of the title compound in heterocyclic construction.

Part 5: Safety & Handling (SDS Highlights)
Signal Word: Warning.

Hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage: Store in a cool, dry place (2–8°C recommended). Keep container tightly closed.

Hydroscopic—protect from moisture to prevent hydrolysis back to the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2919567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

